Cas no 1248068-68-9 (5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride)

• Product Name: 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride
• CAS No: 1248068-68-9
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• MDL: MFCD16671753
• CID: 5242487
• PubChem ID: 54355339
• Update Time: 2026-03-08

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride
• 5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonylchloride
• 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride

• MDL： MFCD16671753
• Inchi： 1S/C10H19ClO2S/c1-7(2)9-5-4-8(3)6-10(9)14(11,12)13/h7-10H,4-6H2,1-3H3
• InChI Key： UISNFRGVVCUVAH-UHFFFAOYSA-N
• SMILES： ClS(C1CC(C)CCC1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 238.0794287g/mol
• Monoisotopic Mass: 238.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5

Additional information on 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride

Comprehensive Overview of 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride (CAS 1248068-68-9)

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride (CAS 1248068-68-9) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of cyclohexane sulfonyl chlorides, which are pivotal intermediates in the development of bioactive molecules, agrochemicals, and advanced materials. Its unique structural features, including the methyl and isopropyl substituents, contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for high-purity sulfonyl chlorides like 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride has surged due to their applications in peptide coupling, polymer modification, and catalysis. Researchers and industries frequently search for "sulfonyl chloride synthesis," "CAS 1248068-68-9 suppliers," and "cyclohexane sulfonylation methods," reflecting its growing relevance. The compound's stereochemistry and electron-withdrawing properties also make it a subject of interest in asymmetric synthesis and medicinal chemistry.

One of the trending topics in organic chemistry is the development of green synthetic protocols. 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride has been explored in solvent-free reactions and catalytic systems to minimize environmental impact. Questions like "How to handle sulfonyl chlorides safely?" or "Alternative reagents to sulfonyl chlorides" are commonly addressed in forums, highlighting the need for sustainable alternatives while maintaining efficiency.

The pharmaceutical industry extensively employs this compound for drug intermediate preparation, particularly in the synthesis of sulfonamide-based therapeutics. Its role in constructing heterocyclic scaffolds aligns with the rising demand for targeted drug delivery systems and small-molecule inhibitors. Searches for "sulfonyl chloride in drug discovery" or "CAS 1248068-68-9 applications" underscore its significance in R&D pipelines.

From a material science perspective, 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride is investigated for its potential in modifying surface properties of polymers and nanomaterials. Its ability to introduce sulfonyl groups enables tailored functionalities such as hydrophilicity or chemical resistance. Queries like "sulfonyl chloride functionalization" or "cyclohexane derivatives in coatings" reflect interdisciplinary interest.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC purity testing, and mass spectrometry. Ensuring batch-to-batch consistency is critical for industrial applications, driving searches for "CAS 1248068-68-9 analytical data" and "quality control methods for sulfonyl chlorides."

In summary, 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride (CAS 1248068-68-9) is a multifaceted compound bridging academic research and industrial innovation. Its applications span pharmaceuticals, materials, and sustainable chemistry, making it a focal point for ongoing scientific exploration. As the field evolves, its role in high-value chemical synthesis and emerging technologies will continue to expand.